Cas no 2089534-16-5 (rac-(1R,2R)-1-azido-2-ethoxycyclohexane)

• Product Name: rac-(1R,2R)-1-azido-2-ethoxycyclohexane
• CAS No: 2089534-16-5
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• MDL: MFCD29055396
• CID: 5247423
• PubChem ID: 117672181
• Update Time: 2025-10-31

rac-(1R,2R)-1-azido-2-ethoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-azido-2-ethoxy-, (1R,2R)-rel-
• rac-(1R,2R)-1-azido-2-ethoxycyclohexane

• MDL： MFCD29055396
• Inchi： 1S/C8H15N3O/c1-2-12-8-6-4-3-5-7(8)10-11-9/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： ONQDWBQCIJRVMI-HTQZYQBOSA-N
• SMILES： N([C@@H]1CCCC[C@H]1OCC)=[N+]=[N-]

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.6Ų

Additional information on rac-(1R,2R)-1-azido-2-ethoxycyclohexane

Introduction to rac-(1R,2R)-1-azido-2-ethoxycyclohexane (CAS No. 2089534-16-5)

rac-(1R,2R)-1-azido-2-ethoxycyclohexane (CAS No. 2089534-16-5) is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structure, which includes an azide group and an ethoxy substituent on a cyclohexane ring. The presence of these functional groups, along with the chiral centers, makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chirality of rac-(1R,2R)-1-azido-2-ethoxycyclohexane is a critical aspect of its utility. Chiral compounds are essential in the development of enantiomerically pure drugs, as they can exhibit different biological activities depending on their stereochemistry. The ability to control and manipulate chirality is crucial in modern drug discovery and development processes. Recent studies have shown that chiral azides, such as rac-(1R,2R)-1-azido-2-ethoxycyclohexane, can be used as versatile building blocks for the synthesis of complex molecules with specific biological properties.

The azide group in rac-(1R,2R)-1-azido-2-ethoxycyclohexane is particularly noteworthy due to its reactivity and versatility in chemical transformations. Azides are widely used in click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is a powerful tool for the rapid and efficient synthesis of 1,2,3-triazoles. These triazoles have found applications in various fields, including drug discovery, materials science, and bioconjugation. The CuAAC reaction has been extensively studied and optimized, making it a reliable method for incorporating azide-functionalized compounds into complex molecular architectures.

In addition to its role in click chemistry, the azide group in rac-(1R,2R)-1-azido-2-ethoxycyclohexane can undergo other important transformations. For example, it can be reduced to an amine using reducing agents such as triphenylphosphine or hydrogen gas over a palladium catalyst. This reduction step is crucial for the synthesis of amino derivatives, which are often key intermediates in the production of pharmaceuticals and other bioactive compounds. The ability to selectively reduce azides to amines while preserving the integrity of other functional groups is a valuable synthetic strategy.

The ethoxy substituent on the cyclohexane ring of rac-(1R,2R)-1-azido-2-ethoxycyclohexane adds another layer of complexity to its structure and reactivity. Ethoxy groups are known for their electron-donating properties, which can influence the reactivity of adjacent functional groups. In the context of this compound, the ethoxy group may affect the stability and reactivity of the azide group, as well as influence the overall conformation and stereochemistry of the molecule. This makes rac-(1R,2R)-1-azido-2-ethoxycyclohexane a versatile starting material for various synthetic pathways.

Recent research has explored the use of rac-(1R,2R)-1-azido-2-ethoxycyclohexane in the synthesis of novel pharmaceuticals and bioactive compounds. For instance, studies have shown that this compound can be used as a precursor for the synthesis of cyclohexyl-containing peptides and peptidomimetics. These molecules have potential applications in areas such as cancer therapy, anti-inflammatory treatments, and neurodegenerative disease research. The ability to introduce cyclohexyl rings into peptide structures can enhance their stability and bioavailability, making them more effective therapeutic agents.

The stereochemistry of rac-(1R,2R)-1-azido-2-ethoxycyclohexane is also a subject of ongoing research. Chiral centers play a crucial role in determining the biological activity and pharmacological properties of molecules. Enantiomerically pure forms of this compound can be synthesized through various methods, including asymmetric catalysis and chiral resolution techniques. These methods allow researchers to produce specific enantiomers with desired properties, which is essential for developing safe and effective drugs.

In conclusion, rac-(1R,2R)-1-azido-2-ethoxycyclohexane (CAS No. 2089534-16-5) is a versatile and valuable compound with significant potential in pharmaceutical and chemical research. Its unique combination of functional groups and chiral centers makes it an excellent starting material for the synthesis of complex bioactive molecules. Ongoing research continues to explore new applications and synthetic strategies involving this compound, further highlighting its importance in modern scientific endeavors.